Cas no 1896413-28-7 (1-(2-chloro-4-fluorophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(2-chloro-4-fluorophenyl)methylcyclopropan-1-ol
• CAS No: 1896413-28-7
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 6034143
• PubChem ID: 117289577
• Update Time: 2025-05-21

1-(2-chloro-4-fluorophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-fluorophenyl)methylcyclopropan-1-ol
• EN300-1979073
• 1-[(2-chloro-4-fluorophenyl)methyl]cyclopropan-1-ol
• 1896413-28-7

• Inchi： 1S/C10H10ClFO/c11-9-5-8(12)2-1-7(9)6-10(13)3-4-10/h1-2,5,13H,3-4,6H2
• InChI Key： JQWATWSBJDWUDP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC1(CC1)O)F

Computed Properties

• Exact Mass: 200.0404208g/mol
• Monoisotopic Mass: 200.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-chloro-4-fluorophenyl)methylcyclopropan-1-ol

Introduction to 1-(2-chloro-4-fluorophenyl)methylcyclopropan-1-ol (CAS No. 1896413-28-7)

The compound 1-(2-chloro-4-fluorophenyl)methylcyclopropan-1-ol, identified by the CAS number 1896413-28-7, is a structurally unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of cyclopropane derivatives, which have been extensively studied due to their unusual chemical properties and reactivity. The presence of a cyclopropane ring, a chlorine atom, and a fluorine atom in its structure introduces interesting electronic and steric effects, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of cyclopropane rings in organic synthesis, particularly in the design of bioactive molecules. The compound's structure, featuring a chloro-fluoro-substituted phenyl group attached to a cyclopropane ring, has been explored for its potential in drug discovery. Researchers have found that such substituted cyclopropanes can exhibit significant biological activity, including anti-inflammatory and antimicrobial properties. These findings underscore the importance of studying substituted cyclopropane derivatives for therapeutic applications.

In addition to its biological relevance, 1-(2-chloro-4-fluorophenyl)methylcyclopropan-1-ol has also been investigated for its role in materials science. The compound's unique electronic properties make it a candidate for use in advanced materials such as polymers and composites. Recent advancements in polymer chemistry have demonstrated that incorporating substituted cyclopropane moieties into polymer backbones can enhance mechanical strength and thermal stability. This opens up new possibilities for the use of this compound in high-performance materials.

The synthesis of CAS No. 1896413-28-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have developed efficient routes to synthesize this compound, often utilizing transition metal catalysts to facilitate key transformations. These methods not only improve the yield but also reduce the environmental impact of the synthesis process, aligning with current trends toward sustainable chemistry.

From an environmental perspective, understanding the fate and behavior of substituted cyclopropane derivatives is crucial for assessing their potential impact on ecosystems. Recent studies have focused on the degradation pathways of such compounds under various environmental conditions, including soil and aquatic systems. These investigations are essential for ensuring the safe use and disposal of chemicals like CAS No. 1896413-28-7.

In conclusion, 1-(2-chloro-4-fluorophenyl)methylcyclopropan-1-ol (CAS No. 1896413-28-7) is a versatile compound with promising applications across multiple disciplines. Its unique structure provides opportunities for innovation in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.